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Erythrocentaurin Overview and Handling

The table below summarizes the basic information available for Erythrocentaurin.

Property Description

Chemical Name Erythrocentaurin [1]

CAS Number 50276-98-7 [1]

Molecular
Formula

C₁₀H₈O₃ [1]

Molecular Weight 176.17 g/mol [1]

Reported
Activities

Antibacterial activity; concentration-dependent α-amylase inhibition (IC₅₀ 1.67 ±

0.28 mg/mL) [1]

Source Metabolite of Gentiopicroside (GPS) formed by intestinal flora or enzymatic

hydrolysis [2]
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Suggested General Preparation Protocol

For a research compound like erythrocentaurin with unknown specific solubility, a standard approach

involves preparing a concentrated stock solution in DMSO for subsequent dilution in aqueous buffers.

Start: Prepare DMSO Stock

1. Calculate mass needed for
 target concentration (e.g., 100 mM)

2. Weigh compound accurately

3. Add dry DMSO to vial
(Hygroscopic! Use anhydrous)

4. Vortex and sonicate
until solution is clear

5. Check for precipitation
or cloudiness after 1 hour

Stock Solution Ready

Troubleshoot:
- Sonication & gentle warming
- Dilute for new concentration

- Check solvent purity

 If Undissolved 
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Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Q1: What is the maximum recommended concentration for DMSO stock solutions?

A: A common starting point is 10-100 mM. Always use the lowest concentration that allows for
your experimental dosing. The final DMSO concentration in cell culture assays should typically

be kept below 0.1-1.0% to avoid cytotoxicity.

Q2: My erythrocentaurin solution precipitates upon dilution into aqueous buffer. How can I

resolve this?

A: This is a common issue. Potential solutions include:

Gradual Dilution: Perform a step-wise dilution. First, mix the DMSO stock with a small
volume of a miscible solvent like ethanol or PEG 300, then dilute this mixture into your

aqueous buffer.
Sonication: Briefly sonicate the solution immediately after dilution.

Solubilizing Agents: Incorporate low concentrations of solubilizing agents like
cyclodextrins or surfactants (e.g., 0.01% Tween-80) in your aqueous buffer [3].

Q3: How should I store erythrocentaurin and its DMSO stock solutions?

A:
Powder: Store at -20°C for long-term stability [1].

DMSO Stock Solutions: Aliquot into small, single-use vials to avoid freeze-thaw cycles.
Store at -80°C for maximum stability. For short-term use (a few weeks), storage at -20°C

may be acceptable.

Q4: The compound seems unstable in solution. What can I do?

A: Erythrocentaurin is a known metabolite and may have limited stability in solution [2].

Fresh Preparation: Prepare fresh DMSO stock solutions immediately before each
experiment.

Stability Testing: Monitor the stability of your stock solution over time using analytical
methods like HPLC.

Inert Atmosphere: For compounds sensitive to oxidation, consider preparing solutions
under an inert gas like nitrogen or argon.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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